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Compound of Interest

Compound Name: (tert-Butoxycarbonyl)-L-histidine

CAS No.: 17791-52-5

Cat. No.: B557153

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

Nα-(tert-butoxycarbonyl)-L-histidine (Boc-L-histidine), a critical building block in peptide

synthesis and pharmaceutical development. This document details the underlying chemistry,

experimental protocols, purification strategies, and analytical characterization, presenting

quantitative data in accessible formats and illustrating key workflows.

Introduction
L-histidine's unique imidazole side chain presents both opportunities and challenges in

chemical synthesis. While the imidazole group is crucial for the biological activity of many

peptides and proteins, its nucleophilicity necessitates protection during peptide synthesis to

prevent side reactions and racemization.[1][2] The tert-butoxycarbonyl (Boc) protecting group is

a widely used acid-labile protecting group for the α-amino group of amino acids.[3] The

synthesis of Boc-L-histidine can yield either the mono-protected Nα-Boc-L-histidine or the di-

protected Nα,Nim-bis(Boc)-L-histidine, depending on the reaction conditions. This guide will
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cover the synthesis and purification of the primary desired product, Nα-Boc-L-histidine, while

also addressing the formation and separation of the di-Boc derivative.

Synthesis of Nα-Boc-L-histidine
The most common method for the synthesis of Nα-Boc-L-histidine involves the reaction of L-

histidine with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base. The choice of

reaction conditions, particularly the stoichiometry of (Boc)₂O and the base, influences the

selective protection of the α-amino group over the imidazole nitrogen.

General Reaction Scheme
The synthesis proceeds via the nucleophilic attack of the α-amino group of L-histidine on one of

the carbonyl carbons of di-tert-butyl dicarbonate. The imidazole side chain can also react,

leading to the formation of Nα,Nim-bis(Boc)-L-histidine.
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Diagram 1: General synthesis pathway for Nα-Boc-L-histidine.

Experimental Protocol: Synthesis of Nα-Boc-L-histidine
This protocol is adapted from a patented method and aims to produce Nα-Boc-L-histidine with

high purity and yield.[4]

Materials:

L-histidine

Anhydrous sodium carbonate (Na₂CO₃)

Di-tert-butyl dicarbonate ((Boc)₂O)

Ethyl acetate

Petroleum ether

Solid citric acid

Ethanol

Deionized water

Procedure:

Dissolution: Dissolve 15.5 g (0.1 mol) of solid L-histidine in an aqueous solution of 5%

sodium carbonate (prepared from 10.6 g of anhydrous Na₂CO₃). Stir until fully dissolved.

Boc-Protection: Cool the solution to approximately 0°C. Slowly add 48.1 g (0.22 mol) of liquid

di-tert-butyl dicarbonate dropwise while maintaining the temperature. After the addition is

complete, allow the reaction mixture to stir at room temperature for 3 hours.

Work-up: Filter the reaction mixture. Wash the filtrate with a 1:2 (v/v) mixture of ethyl acetate

and petroleum ether to remove unreacted (Boc)₂O.

Extraction of Intermediate: To the aqueous phase, add 300 g of ethyl acetate. Acidify the

mixture to a pH of approximately 3 with solid citric acid. Allow the layers to separate, and
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collect the organic (ethyl acetate) phase. This phase contains the intermediate Nα,Nim-

bis(Boc)-L-histidine.

Selective Deprotection: Stir the ethyl acetate solution containing the intermediate at 50-60°C

for 3-6 hours. This step selectively removes the Boc group from the imidazole nitrogen.[4]

Isolation: After the reaction, add water and allow the layers to separate. Collect the aqueous

phase.

Crystallization: Concentrate the aqueous phase to dryness under reduced pressure. Add 200

g of ethanol to the residue to precipitate the solid product.

Final Product: Filter the solid, wash with a small amount of cold ethanol, and dry under

vacuum to obtain Nα-Boc-L-histidine.

Quantitative Data from Synthesis
The following table summarizes the quantitative data from various examples of the synthesis of

Nα-Boc-L-histidine, demonstrating the reproducibility and efficiency of the method.[4]
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Parameter Example 1 Example 2 Example 3

L-histidine (g) 15.5 15.5 15.5

(Boc)₂O (g) 48.1 48.1 48.1

Reaction Time

(Selective

Deprotection, h)

3 6 3

Reaction Temperature

(Selective

Deprotection, °C)

50-60 50-60 60-70

Ethanol for

Precipitation (g)
200 100 500

Yield (g) 21.5 20.1 17.9

Yield (%) 84.20 78.82 70.20

Purity (HPLC, %) 99.95 99.48 99.99

Melting Point (°C) 193.7-196.9 192.8-195.8 191.0-194.9

Specific Optical

Rotation [α]D (c=1,

MeOH)

+26.0 +26.5 +26.5

Purification of Boc-L-histidine
Purification is a critical step to remove unreacted starting materials, the di-Boc byproduct, and

other impurities. The primary methods for purifying Boc-L-histidine are recrystallization and

column chromatography.

Purification Workflow
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Diagram 2: General purification workflow for Boc-L-histidine.

Experimental Protocol: Recrystallization
Recrystallization is an effective method for purifying crude Boc-L-histidine, especially for

removing less polar impurities.[5]

Materials:

Crude Boc-L-histidine

"Good" solvent (e.g., ethanol, ethyl acetate)

"Poor" solvent (e.g., water, hexane)

Procedure:

Dissolution: In an appropriately sized flask, dissolve the crude Boc-L-histidine in a minimal

amount of a hot "good" solvent (e.g., ethanol).

Induce Crystallization: Slowly add a "poor" solvent (e.g., water) dropwise with stirring until

the solution becomes persistently cloudy. Add a few drops of the "good" solvent to redissolve

the precipitate and obtain a clear solution.
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Cooling: Allow the solution to cool slowly to room temperature. For maximum crystal

formation, the flask can be placed in an ice bath or refrigerator.

Isolation: Collect the crystals by vacuum filtration.

Washing and Drying: Wash the crystals with a small amount of the cold "poor" solvent and

dry them under vacuum to a constant weight.

Common Recrystallization Solvent Systems:

"Good" Solvent "Poor" Solvent

Ethanol Water

Ethyl Acetate Hexane

Toluene Methanol

Experimental Protocol: Column Chromatography
For challenging purifications or to separate mono- and di-Boc derivatives, column

chromatography is employed.[6]

Materials:

Crude Boc-L-histidine

Silica gel or neutral alumina

Eluent (e.g., dichloromethane/methanol mixture)

Procedure:

Column Packing: Prepare a chromatography column with silica gel or neutral alumina as the

stationary phase, slurried in the initial eluent.

Sample Loading: Dissolve the crude Boc-L-histidine in a minimal amount of the eluent and

load it onto the column.
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Elution: Elute the column with an appropriate solvent system. A common eluent for

separating Boc-protected amino acids is a gradient of methanol in dichloromethane (e.g., 3-

10% methanol in dichloromethane).[6]

Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC)

to identify those containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to yield the purified Boc-L-histidine.

Analytical Characterization
The purity and identity of the synthesized Boc-L-histidine should be confirmed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful tool for assessing the purity of Boc-L-histidine. A typical method involves a

reversed-phase column with a mobile phase of acetonitrile and water containing a buffer like

sulfuric acid, with UV detection at 200-220 nm.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of Boc-L-histidine. Key signals

to identify include:

¹H NMR:

A singlet at ~1.4 ppm corresponding to the nine protons of the tert-butyl group.

Signals for the protons of the histidine backbone and imidazole ring.

¹³C NMR:

A signal around 28 ppm for the methyl carbons of the Boc group.

A signal around 80 ppm for the quaternary carbon of the Boc group.

A signal around 155 ppm for the carbonyl carbon of the Boc group.[9]
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Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the synthesized compound. For

Nα-Boc-L-histidine (C₁₁H₁₇N₃O₄), the expected molecular weight is 255.27 g/mol .[10][11]

Common Challenges and Side Reactions
Di-Boc Formation: The primary side reaction is the formation of Nα,Nim-bis(Boc)-L-histidine.

This can be minimized by careful control of the stoichiometry of (Boc)₂O and the reaction

conditions. The di-Boc derivative can be converted to the mono-Boc product by selective

deprotection, as described in the synthesis protocol.[4]

Racemization: The imidazole side chain of histidine can promote racemization during peptide

coupling reactions. While the Boc protection of the α-amino group helps to mitigate this, it is

still a consideration, especially under harsh conditions.[1]

Purification Difficulties: The polarity of Boc-L-histidine can sometimes make purification

challenging. If the product oils out during recrystallization, seeding with a small crystal or

trying different solvent systems may be necessary.[5]

Conclusion
The synthesis and purification of Nα-Boc-L-histidine are well-established processes that are

crucial for the advancement of peptide chemistry and drug development. By carefully

controlling the reaction conditions and employing appropriate purification techniques, high-

purity Boc-L-histidine can be obtained in good yield. The detailed protocols and quantitative

data presented in this guide provide a solid foundation for researchers and scientists working

with this important amino acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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